Cas no 2228251-93-0 (methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228251-93-0
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 6358479
• PubChem ID: 165758053
• Update Time: 2025-10-28

methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate
• EN300-1873028
• 2228251-93-0

• Inchi： 1S/C17H25NO6/c1-16(2,3)24-15(22)18-11-9-10(7-8-12(11)19)17(4,5)13(20)14(21)23-6/h7-9,13,19-20H,1-6H3,(H,18,22)
• InChI Key： IIYACVMHMNKNHV-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 339.16818752g/mol
• Monoisotopic Mass: 339.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate

Recent Advances in the Study of Methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS: 2228251-93-0)

In recent years, the compound methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS: 2228251-93-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both hydroxyl and tert-butoxycarbonylamino groups in its structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. The structural complexity of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate allows for the introduction of diverse functional groups, enabling the development of highly selective kinase inhibitors. Recent publications have highlighted its use in the synthesis of compounds with potent inhibitory activity against specific kinases, such as JAK and PI3K, which are implicated in numerous pathological conditions.

Another significant aspect of research has been the exploration of the compound's metabolic stability and pharmacokinetic properties. Understanding these parameters is crucial for its potential application as a drug candidate. Recent in vitro and in vivo studies have demonstrated that the compound exhibits favorable metabolic stability, with minimal degradation in liver microsomes. Additionally, its pharmacokinetic profile suggests adequate bioavailability, making it a promising candidate for further development. These findings have been corroborated by advanced analytical techniques, including LC-MS and NMR spectroscopy, which have provided detailed insights into its metabolic pathways.

Furthermore, the synthetic accessibility of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate has been a focal point of recent investigations. Researchers have developed efficient and scalable synthetic routes to produce this compound with high yield and purity. Recent advancements in catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have significantly improved the stereoselective synthesis of this molecule. These developments are critical for its large-scale production and subsequent application in drug discovery programs.

In conclusion, methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-hydroxy-3-methylbutanoate (CAS: 2228251-93-0) represents a valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes, combined with its promising pharmacological and pharmacokinetic properties, make it a compelling subject of ongoing research. Future studies are expected to further explore its therapeutic potential and optimize its synthetic pathways, paving the way for its application in the development of novel therapeutics.